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Compound of Interest

Compound Name: FN-1501

CAS No.: 1429515-59-2

Cat. No.: B607522

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of FN-1501, a potent inhibitor of FLT3 and

CDK. Adherence to these procedures is critical to protect both laboratory personnel and the

environment.

FN-1501 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative that this compound is not disposed of through standard

laboratory drains or as regular waste. The primary directive for the disposal of FN-1501, as

outlined in its Safety Data Sheet (SDS), is to utilize an approved waste disposal plant[1].

Key Safety and Handling Data for FN-1501
To minimize risks during handling and prior to disposal, researchers should be aware of the

following safety information.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607522#bc-rfq
https://www.benchchem.com/product/b607522/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fn-1501
https://www.benchchem.com/product/b607522/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fn-1501
https://dcchemicals.com/msds/MSDS_DC71659.html
https://www.benchchem.com/product/b607522/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fn-1501
https://dcchemicals.com/msds/MSDS_DC71659.html
https://www.benchchem.com/product/b607522/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-fn-1501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Source

GHS Hazard Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410.

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Personal Protective Equipment

(PPE)

Use full personal protective

equipment. Avoid breathing

vapors, mist, dust, or gas.

Ensure adequate ventilation.

[1]

Handling Precautions

Avoid inhalation, and contact

with eyes and skin. Wash skin

thoroughly after handling. Do

not eat, drink, or smoke when

using this product. Avoid

release to the environment.

[1]

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Step-by-Step Disposal Protocol
The disposal of FN-1501 must be conducted in accordance with prevailing country, federal,

state, and local regulations[1]. The following protocol provides a step-by-step guide for the safe

disposal of FN-1501 and its contaminated materials.

1. Waste Segregation and Collection:
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Designate a specific, clearly labeled, and sealed container for FN-1501 waste. This includes

pure compound, solutions, and any contaminated labware (e.g., pipette tips, tubes, flasks).

Do not mix FN-1501 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

2. Handling Spills:

In the event of a spill, evacuate personnel to a safe area if necessary[1].

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection[1].

Absorb solutions with a finely-powdered, liquid-binding material such as diatomite or

universal binders[1].

Collect the spillage and place it into the designated FN-1501 waste container[1].

Decontaminate the affected surfaces and equipment by scrubbing with alcohol[1].

Dispose of all contaminated cleaning materials in the designated waste container[1].

3. Preparing for Disposal:

Ensure the waste container is securely sealed and properly labeled with the chemical name

("FN-1501") and relevant hazard symbols.

Contact your institution's EHS office to arrange for pickup and disposal by an approved

waste disposal contractor.

4. Final Disposal:

The final disposal of FN-1501 waste must be carried out by a licensed and approved waste

disposal plant[1]. This ensures that the compound is managed in an environmentally

responsible manner, mitigating its high aquatic toxicity.

Experimental Workflow for FN-1501 Disposal
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The following diagram illustrates the logical workflow for the proper management and disposal

of FN-1501 waste in a laboratory setting.

Laboratory Operations

Professional Disposal
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(solid or liquid)

Accidental Spill Occurs

Segregate and Collect Waste
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No

Contain and Clean Spill
(absorbent, alcohol decontamination)

Yes

Store Waste Securely
(per institutional guidelines)

Collect Contaminated Materials

Contact Environmental
Health & Safety (EHS)

Waste Pickup by
Approved Contractor

Transport to Disposal Facility

Final Disposal at Approved
Waste Disposal Plant
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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